Ethyl 2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetate

• IUPAC Name: ethyl 2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetate
• InChI: InChI=1S/C12H12N2O3/c1-2-16-11(15)8-10-13-12(17-14-10)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key: BFOOPCCRWDHSOG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=NOC(=N1)C2=CC=CC=C2
• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol

Description

Ethyl 2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetate is a compound that belongs to the class of organic compounds known as oxadiazoles. Oxadiazoles are compounds containing an oxadiazole ring, which is a five-membered heterocyclic ring with two carbon atoms, two nitrogen atoms, and one oxygen atom.

Synthesis Analysis

The synthesis of oxadiazoles, including this compound, often involves the cyclization of benzophenone hydrazide, followed by the nucleophilic alkylation of the heterocyclic scaffold. An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature.

Molecular Structure Analysis

The molecular structure of this compound, like other oxadiazoles, consists of a five-membered heterocyclic ring with two carbon atoms, two nitrogen atoms, and one oxygen atom. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

Oxadiazoles, including this compound, can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Mechanism of Action

Target of Action

Ethyl 2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetate is a type of oxadiazole derivative . Oxadiazoles are known to have a broad spectrum of biological activities, including anticancer It’s worth noting that oxadiazoles have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy .

Mode of Action

For instance, some oxadiazole derivatives have been found to inhibit enzymes or interact with receptors, leading to changes in cellular processes .

Biochemical Pathways

For instance, some oxadiazole derivatives have been found to exhibit anticancer activity, suggesting that they may affect pathways related to cell proliferation and apoptosis .

Result of Action

For instance, some oxadiazole derivatives have been found to exhibit anticancer activity .

Advantages and Limitations for Lab Experiments

The use of Ethyl 2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetate in laboratory experiments has a number of advantages and limitations. One advantage of using this compound is that it is relatively easy to synthesize, as it can be synthesized through a variety of methods, including the use of a microwave-assisted reaction, a one-pot reaction, or a conventional reaction. Additionally, this compound has a broad range of applications, including the synthesis of other compounds and as a reagent for biochemical and physiological experiments.
However, the use of this compound in laboratory experiments also has a number of limitations. One limitation is that the mechanism of action of this compound is not fully understood. Additionally, the effects of this compound on biochemical and physiological processes are not fully understood. Finally, this compound has not been extensively studied, so the potential side effects of using this compound in laboratory experiments are not known.

Future Directions

The potential future directions for Ethyl 2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetate include further research into its mechanism of action, its effects on biochemical and physiological processes, and its potential side effects. Additionally, further research into the synthesis of this compound and its use as a reagent for biochemical and physiological experiments is needed. Finally, further research into the potential applications of this compound in drug discovery and development is needed.

Scientific Research Applications

Ethyl 2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetate has been used in a variety of scientific research applications, including the synthesis of other compounds, as a reagent for biochemical and physiological experiments, and as an inhibitor of a variety of enzymes. This compound has also been used to synthesize a variety of compounds, such as 2-phenyl-1,2,4-oxadiazole-3-ylacetate, 5-phenyl-1,2,4-oxadiazole-3-ylacetate, and this compound. This compound has also been used as a reagent for biochemical and physiological experiments, such as the inhibition of enzymes and the inhibition of cell proliferation.

Biochemical Analysis

Biochemical Properties

Ethyl 2-(5-phenyl-1,2,4-oxadiazol-3-yl)acetate plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms, which are related to cancer therapy . Additionally, oxadiazoles are known to act as peroxisome proliferator-activated receptor α/δ (PPARα/δ) dual agonists . These interactions highlight the potential of this compound in modulating biochemical pathways and therapeutic applications.

Cellular Effects

This compound exhibits various effects on different types of cells and cellular processes. It has been shown to influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, oxadiazole derivatives have demonstrated anticancer activity by inhibiting the growth of cancer cells and inducing apoptosis . This compound may also affect cellular metabolism by modulating the activity of enzymes involved in metabolic pathways.

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with specific biomolecules, leading to enzyme inhibition or activation and changes in gene expression. Oxadiazoles are known to bind to the active sites of enzymes, thereby inhibiting their activity . Additionally, this compound may interact with transcription factors, leading to alterations in gene expression and subsequent cellular responses.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound may change over time. The stability and degradation of the compound can influence its long-term effects on cellular function. Studies have shown that oxadiazole derivatives exhibit varying degrees of stability under different conditions . Long-term exposure to this compound may result in sustained inhibition of target enzymes and prolonged alterations in cellular processes.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, such as anticancer activity, without causing significant toxicity . At higher doses, it may induce toxic or adverse effects, including hepatotoxicity and nephrotoxicity . These dosage-dependent effects highlight the importance of determining the optimal therapeutic dose for safe and effective use.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and clearance from the body. Oxadiazole derivatives are known to undergo phase I and phase II metabolic reactions, including oxidation, reduction, and conjugation . These metabolic processes influence the bioavailability and pharmacokinetics of the compound.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the localization and accumulation of the compound in different cellular compartments . Understanding the transport and distribution mechanisms is crucial for optimizing the therapeutic efficacy and minimizing potential side effects.

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. The compound may be directed to particular cellular compartments or organelles through targeting signals or post-translational modifications . This subcellular localization is essential for its interaction with target biomolecules and subsequent biochemical effects.